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Compound of Interest

Compound Name: (1-Benzylpyrrolidin-2-yl)methanol

Cat. No.: B1580416 Get Quote

An In-Depth Technical Guide to the Safe Handling of (1-Benzylpyrrolidin-2-yl)methanol for

Research and Development Applications

Executive Summary
(1-Benzylpyrrolidin-2-yl)methanol is a chiral building block utilized in synthetic chemistry. As

a substituted pyrrolidine derivative, its handling in a research and development setting

demands a comprehensive understanding of its specific hazard profile and the implementation

of rigorous safety protocols. This guide provides an in-depth analysis of the compound's

physicochemical properties, associated hazards, and the necessary control measures to

ensure the safety of laboratory personnel. The core safety concerns stem from its classification

as a skin, eye, and respiratory irritant. This document outlines detailed, field-proven protocols

for routine handling, personal protective equipment (PPE) selection, emergency response, and

proper disposal, grounded in established chemical safety principles. The objective is to

empower researchers, scientists, and drug development professionals with the expertise to

manage the risks associated with this compound effectively.

Chemical & Physical Identity
A precise understanding of a compound's identity and physical properties is the foundation of a

robust safety assessment. These parameters dictate its behavior under various laboratory

conditions, influencing storage, handling, and emergency response strategies.
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Identifier Value Source(s)

Primary Name
(1-Benzylpyrrolidin-2-

yl)methanol
[1]

Synonym(s)
N-Benzyl-prolinol, 1-Benzyl-2-

pyrrolidinemethanol
[2]

CAS Number
67131-44-6 (unspecified);

53912-80-4 (S-enantiomer)
[1][3]

Molecular Formula C₁₂H₁₇NO [3]

Molecular Weight 191.27 g/mol [1]

InChI Key
ZAIQBJPTOXDDKA-

UHFFFAOYSA-N

Key Physicochemical Properties
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Property Value
Significance for
Handling & Safety

Source(s)

Physical Form Liquid

Affects potential for

splashes and

aerosolization.

Boiling Point
115-120 °C @ 0.5

mmHg

Low volatility under

standard conditions

reduces inhalation

risk, but heating

increases it.

[4]

Density 1.08 g/mL at 25 °C

Heavier than water;

relevant for spill

cleanup.

[4]

Flash Point
110 °C (230 °F) -

closed cup

Classified as a

combustible liquid

(Storage Class 10).

Not a fire hazard at

ambient lab

temperatures but

ignition sources

should be controlled

when heating.

[4]

Water Solubility

Data not widely

available, but likely

sparingly soluble.

Affects choice of spill

cleanup and

decontamination

agents.

[5]

Storage Temp.
2-8°C recommended,

inert atmosphere

Refrigeration and inert

atmosphere help

maintain chemical

integrity and prevent

degradation.

[2][3]

Hazard Identification and Risk Assessment
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(1-Benzylpyrrolidin-2-yl)methanol is classified under the Globally Harmonized System (GHS)

as a hazardous substance. The primary risks are irritant in nature, targeting the skin, eyes, and

respiratory system upon direct contact or inhalation.

GHS Classification and Hazard Statements
GHS Classification Code Hazard Statement Source(s)

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation.

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation.

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation.

Water Hazard Class WGK 3 N/A
Severely hazardous to

water.

Causality of Hazards
The irritant properties of (1-Benzylpyrrolidin-2-yl)methanol can be attributed to its molecular

structure. The tertiary amine of the pyrrolidine ring can be mildly alkaline and may disrupt the

acid mantle of the skin, leading to irritation. The primary alcohol (methanol) group can also

contribute to defatting and irritation of skin and mucous membranes. The benzyl group

increases lipophilicity, potentially facilitating absorption through the skin.

Primary Routes of Exposure and Symptoms
Dermal Contact: Redness, itching, inflammation, and potential pain. Prolonged contact may

lead to more severe irritation.[6]

Eye Contact: Significant pain, redness, watering, and inflammation. Corneal injury is possible

if not promptly and thoroughly rinsed.[6]

Inhalation: Irritation of the nose, throat, and lungs, leading to coughing, sneezing, and

shortness of breath.[6]
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Ingestion: While less common in a laboratory setting, ingestion may cause irritation to the

gastrointestinal tract. Some sources also list H302 (Harmful if swallowed).

Exposure Control & Personal Protective Equipment
(PPE)
A multi-layered approach combining engineering controls, administrative procedures, and

appropriate PPE is essential for minimizing exposure.

Engineering Controls
Chemical Fume Hood: All handling of open containers, including weighing, transferring, and

reactions, must be conducted inside a certified chemical fume hood to control vapor and

aerosol exposure.[7][8]

Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive

emissions are diluted and removed.[7]

Safety Stations: Eyewash stations and safety showers must be readily accessible and tested

regularly.[5]

Administrative Controls
Standard Operating Procedures (SOPs): All personnel must be trained on specific, written

SOPs for the handling of this compound.

Hazard Communication: Ensure all containers are clearly labeled with the chemical identity

and GHS hazard pictograms.[9]

Access Control: Limit access to areas where the chemical is stored and handled to

authorized and trained personnel only.

Personal Protective Equipment (PPE) Selection Protocol
PPE is the last line of defense and must be selected based on a thorough risk assessment.

Eye and Face Protection: Chemical safety goggles conforming to ANSI Z87.1 or EN 166

standards are mandatory. A face shield should be worn in addition to goggles when there is a
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significant risk of splashing.[5][8]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., Nitrile, Neoprene) that have been inspected

for defects before use. Use proper glove removal technique to avoid skin contact.[8]

Contaminated gloves must be disposed of as chemical waste.

Lab Coat: A flame-resistant lab coat with full-length sleeves, buttoned completely, is

required to protect skin and personal clothing.

Respiratory Protection: Not typically required when work is performed within a certified fume

hood. If engineering controls are not available or are insufficient, a NIOSH-approved

respirator with an organic vapor (OV) cartridge (or ABEK type in the EU) is necessary.[4][8]
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Task: Handling
(1-Benzylpyrrolidin-2-yl)methanol

Is the task performed
 in a certified fume hood?

Standard PPE

 Yes 

Consult EHS.
Respirator Required
(e.g., OV Cartridge)

 No 

Is there a significant
splash risk?

Add Face Shield

 Yes 

Mandatory Base PPE:
- Chemical Safety Goggles

- Nitrile Gloves
- Lab Coat

 No 

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Standard Operating Procedures for Handling &
Storage
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Protocol: Safe Weighing and Transfer of (1-
Benzylpyrrolidin-2-yl)methanol

Preparation: Don all required PPE (safety goggles, nitrile gloves, lab coat) before entering

the designated handling area.

Work Area: Conduct all operations within a certified chemical fume hood. Place an

absorbent, disposable bench liner on the work surface.

Weighing: If weighing is required, tare a suitable, sealed container on the balance. Remove

the container from the balance and place it in the fume hood.

Transfer: Using a clean pipette or syringe, carefully transfer the required amount of the liquid

into the tared container. Avoid splashing.

Sealing: Immediately and securely cap the primary container and the receiving container.

Decontamination: Decontaminate the exterior of the receiving container with a suitable

solvent (e.g., 70% ethanol) and a wipe.

Cleanup: Dispose of the used pipette/syringe and bench liner as hazardous chemical waste.

Final Step: Remove gloves using the proper technique and wash hands thoroughly with soap

and water.

Protocol: Storage and Incompatibility
Container: Store in the original, tightly sealed container.[6]

Location: Store in a cool, dry, well-ventilated area designated for chemical storage,

preferably in a refrigerator at 2-8°C. Store locked up.[6]

Segregation: Store away from incompatible materials such as strong oxidizing agents, strong

acids, and bases.[9]

Labeling: Ensure the container label is legible and includes the chemical name and all

relevant GHS hazard warnings.
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Emergency Response Protocols
Rapid and correct response to an exposure or spill is critical.

First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Inhalation

1. Immediately move the

affected person to fresh air. 2.

If breathing is difficult,

administer oxygen if trained to

do so. 3. If breathing has

stopped, begin artificial

respiration. 4. Seek immediate

medical attention.

[6][10]

Skin Contact

1. Immediately flush the

affected area with copious

amounts of water for at least

15 minutes while removing

contaminated clothing and

shoes. 2. Use a safety shower

if the contact area is large. 3.

Wash the area with soap and

water. 4. Seek medical

attention if irritation persists.

[6][11]

Eye Contact

1. Immediately flush eyes with

a directed stream of water for

at least 15 minutes, holding

eyelids apart to ensure

complete irrigation of all eye

and lid tissues. 2. Remove

contact lenses if present and

easy to do. 3. Seek immediate

medical attention.

[6][10][12]

Ingestion

1. Do NOT induce vomiting. 2.

Rinse the mouth thoroughly

with water. 3. Never give

anything by mouth to an

unconscious person. 4. Seek

immediate medical attention.

[6][13]
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Protocol: Chemical Spill Management
Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills (<100 mL), contain the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper

towels.[5]

Neutralize/Absorb: Carefully apply the absorbent material, working from the outside of the

spill inwards.

Collect: Using non-sparking tools, carefully scoop the absorbed material into a labeled,

sealable container for hazardous waste.[7]

Decontaminate: Clean the spill area with soap and water or a suitable decontamination

solution.

Dispose: Dispose of all contaminated materials (absorbent, gloves, wipes) as hazardous

waste according to institutional and local regulations.[6]

Report: Report the incident to the lab supervisor and institutional Environmental Health &

Safety (EHS) department.

Spill Response Workflow
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Caption: Decision workflow for responding to a chemical spill.
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Disposal Considerations
Waste Characterization
Waste containing (1-Benzylpyrrolidin-2-yl)methanol must be treated as hazardous chemical

waste. Due to its WGK 3 classification, it is considered severely hazardous to water, and

release to the environment must be strictly avoided.[4][5]

Disposal Protocol
Collection: Collect all waste (unused product, contaminated materials) in a designated,

properly labeled, and sealed hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name, and the associated hazards (Irritant, Combustible).

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal by the institution's licensed hazardous waste

management provider in accordance with all local, state, and federal regulations.[5][6] Do not

dispose of down the drain.[5]

Toxicological Profile
Summary of Known Effects
The primary toxicological concern is its irritant effect on the skin, eyes, and respiratory system,

as established by its GHS classification.[6] Systemic toxicity data is limited.

Data Gaps and Prudent Assumptions
Detailed toxicological studies, such as chronic exposure, carcinogenicity, or reproductive

toxicity, are not readily available for this compound.[8][9] In the absence of comprehensive

data, a conservative approach must be taken. It should be assumed that the compound could

have unknown long-term health effects, reinforcing the need to minimize all routes of exposure

through the consistent use of engineering controls and PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.benchchem.com/product/b1580416?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/302112
https://www.fishersci.com/store/msds?partNumber=AC320600050&productDescription=L-PROLINE+BENZYL+ESTER+HYDR+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC320600050&productDescription=L-PROLINE+BENZYL+ESTER+HYDR+5G&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/5412DV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC320600050&productDescription=L-PROLINE+BENZYL+ESTER+HYDR+5G&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/5412DV_SDS.pdf
https://www.capotchem.com/doc/msds_2007924-91-4.do
https://www.fishersci.com/store/msds?partNumber=AC106132500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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